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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146

Technical Support Center: Purification of 4-tert-
Butylaniline

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for the purification of 4-tert-butylaniline by distillation and chromatography. The
information is tailored for researchers, scientists, and drug development professionals.

Physical and Chemical Properties of 4-tert-
Butylaniline

A summary of key quantitative data for 4-tert-butylaniline is provided below for easy
reference.
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Property Value Reference
Molecular Formula C1oH1sN [1]
Molecular Weight 149.23 g/mol

Boiling Point 90-93 °C at 3 mmHg [2]

93-94 °C at 4 mbar [3]

Melting Point 15-16 °C [2]

Density 0.937 g/mL at 25 °C [2]

Refractive Index (n20/D)

1.538

[2]

Purification by Distillation

Distillation is a common method for purifying liquid compounds. For 4-tert-butylaniline, which

has a relatively high boiling point at atmospheric pressure, vacuum distillation is the preferred

method to prevent decomposition.

Experimental Protocol: Vacuum Distillation of 4-tert-

Butylaniline

Objective: To purify crude 4-tert-butylaniline by fractional vacuum distillation.

Materials:

¢ Round-bottom flask

Crude 4-tert-butylaniline

e Fractionating column (e.g., Vigreux column)

« Distillation head with thermometer adapter

e Condenser

» Receiving flask(s)
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e Vacuum source (vacuum pump or water aspirator)
e Manometer

e Heating mantle

 Stir bar or boiling chips

e Glass wool for insulation

o Grease for ground glass joints

Procedure:

e Apparatus Setup:

o Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all
glassware is dry and free of cracks.

o Use a round-bottom flask of an appropriate size (the flask should be half to two-thirds full).

o Add a magnetic stir bar or boiling chips to the flask containing the crude 4-tert-
butylaniline to ensure smooth boiling.[4]

o Lightly grease all ground-glass joints to ensure a good seal under vacuum.[5]

o Place the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor that is distilling.

o Wrap the fractionating column and distillation head with glass wool or aluminum foil to
minimize heat loss.[6]

« Distillation Process:
o Begin stirring the crude 4-tert-butylaniline.

o Slowly apply the vacuum. The pressure should drop to the desired level (e.g., 3-4 mmHg).

[3]
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o Once the desired pressure is stable, begin heating the distillation flask gently with a
heating mantle.

o Observe the distillation. A ring of condensate should slowly rise through the fractionating
column.[6]

o Collect any initial low-boiling fractions in a separate receiving flask.

o When the temperature stabilizes at the boiling point of 4-tert-butylaniline at the recorded
pressure (e.g., 90-94 °C at 3-4 mmHg), switch to a clean receiving flask to collect the
purified product.[3]

o Continue distillation until most of the liquid has distilled over, leaving a small amount of
residue in the distillation flask. Do not distill to dryness.

e Shutdown:
o Remove the heating mantle and allow the system to cool to room temperature.
o Slowly and carefully release the vacuum.

o Disassemble the apparatus and transfer the purified 4-tert-butylaniline to a clean, labeled
storage container.
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Workflow for Vacuum Distillation of 4-tert-Butylaniline
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Workflow for Flash Chromatography of 4-tert-Butylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [purification of 4-tert-Butylaniline by distillation or
chromatography]. BenchChem, [2025]. [Online PDF]. Available at:
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distillation-or-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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